Cas no 1396854-47-9 (N'-[(2-chlorophenyl)methyl]-N-[2-(furan-3-yl)-2-hydroxyethyl]ethanediamide)

• Product Name: N'-[(2-chlorophenyl)methyl]-N-[2-(furan-3-yl)-2-hydroxyethyl]ethanediamide
• CAS No: 1396854-47-9
• MF: C₁₅H₁₅ClN₂O₄
• MW: 322.743602991104
• CID: 5400981
• PubChem ID: 71798393
• Update Time: 2025-06-09

N'-[(2-chlorophenyl)methyl]-N-[2-(furan-3-yl)-2-hydroxyethyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• F6355-0404
• N'-[(2-chlorophenyl)methyl]-N-[2-(furan-3-yl)-2-hydroxyethyl]ethanediamide
• N-[(2-chlorophenyl)methyl]-N'-[2-(furan-3-yl)-2-hydroxyethyl]oxamide
• N1-(2-chlorobenzyl)-N2-(2-(furan-3-yl)-2-hydroxyethyl)oxalamide
• AKOS024549385
• 1396854-47-9

• Inchi： 1S/C15H15ClN2O4/c16-12-4-2-1-3-10(12)7-17-14(20)15(21)18-8-13(19)11-5-6-22-9-11/h1-6,9,13,19H,7-8H2,(H,17,20)(H,18,21)
• InChI Key： PBSQKEFRAQDDLB-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CNC(C(NCC(C1=COC=C1)O)=O)=O

Computed Properties

• Exact Mass: 322.0720347g/mol
• Monoisotopic Mass: 322.0720347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 91.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-[(2-chlorophenyl)methyl]-N-[2-(furan-3-yl)-2-hydroxyethyl]ethanediamide

Comprehensive Analysis of N'-[(2-chlorophenyl)methyl]-N-[2-(furan-3-yl)-2-hydroxyethyl]ethanediamide (CAS 1396854-47-9)

The compound N'-[(2-chlorophenyl)methyl]-N-[2-(furan-3-yl)-2-hydroxyethyl]ethanediamide, identified by its CAS No. 1396854-47-9, is a specialized organic molecule with a unique structural framework. This compound features a 2-chlorophenyl group, a furan-3-yl moiety, and a hydroxyethyl segment, all linked through an ethanediamide backbone. Its intricate architecture makes it a subject of interest in pharmaceutical research, material science, and synthetic chemistry. Researchers are increasingly exploring its potential applications due to its hybrid heterocyclic and aromatic properties.

In recent years, the demand for heterocyclic compounds like N'-[(2-chlorophenyl)methyl]-N-[2-(furan-3-yl)-2-hydroxyethyl]ethanediamide has surged, driven by their versatility in drug discovery and agrochemical development. The presence of both furan and chlorophenyl groups in its structure suggests potential bioactivity, aligning with current trends in targeted therapeutics and green chemistry. This compound's CAS 1396854-47-9 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies and molecular docking simulations.

From a synthetic perspective, the preparation of N'-[(2-chlorophenyl)methyl]-N-[2-(furan-3-yl)-2-hydroxyethyl]ethanediamide involves multi-step organic reactions, including amide coupling and hydroxylation. Its ethanediamide core is particularly noteworthy for enabling hydrogen bonding, which could enhance solubility and bioavailability—a critical factor in drug formulation. Laboratories focusing on high-throughput screening often catalog this compound under CAS 1396854-47-9 to evaluate its interactions with biological targets.

The furan-3-yl component of this molecule is a key highlight, as furan derivatives are widely studied for their antimicrobial and anti-inflammatory properties. Coupled with the 2-chlorophenyl group, which is known to modulate electronic effects in medicinal chemistry, this compound could serve as a scaffold for designing novel small-molecule inhibitors. Such applications are frequently discussed in forums related to precision medicine and computational chemistry.

Analytical characterization of CAS 1396854-47-9 typically employs techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm the purity and structural integrity of the compound, ensuring its suitability for research. Given the growing emphasis on reproducibility in scientific studies, detailed documentation of its synthetic pathway and spectral data is essential. This aligns with the broader scientific community's push for open-access chemical data.

In conclusion, N'-[(2-chlorophenyl)methyl]-N-[2-(furan-3-yl)-2-hydroxyethyl]ethanediamide represents a compelling case study in modern chemical research. Its structural complexity and functional diversity position it as a valuable candidate for further investigation in biomolecular engineering and material innovation. As interest in sustainable chemistry grows, compounds like this—with potential applications in biodegradable materials and catalysis—will likely gain even more attention.